(2,6-Dichlorophenyl)(trimethyl)stannane

• CAS No.: 55204-78-9
• Molecular Formula: C9H12Cl2Sn
• Molecular Weight: 309.80 g/mol
• IUPAC Name: (2,6-dichlorophenyl)-trimethylstannane
• InChI: InChI=1S/C6H3Cl2.3CH3.Sn/c7-5-2-1-3-6(8)4-5;;;;/h1-3H;3*1H3
• InChI Key: LOIXWLAHJAPHMU-UHFFFAOYSA-N
• Canonical SMILES: C[Sn](C)(C)C1=C(C=CC=C1Cl)Cl

Description

(2,6-Dichlorophenyl)(trimethyl)stannane is an organotin compound featuring a 2,6-dichlorophenyl group bonded to a trimethylstannyl moiety. This compound is notable for its role in medicinal chemistry, particularly as a structural motif in antagonists and enzyme inhibitors. The 2,6-dichlorophenyl group is critical for binding affinity and selectivity in biological systems. For instance, in adenosine A3 receptor (A3R) antagonists, this group enhances binding through halogen bonding and hydrophobic interactions . Similarly, in trypanocidal N-myristoyltransferase (NMT) inhibitors, the 2,6-dichlorophenyl ring contributes to enzyme selectivity and potency by aligning with key residues like Tyr273 .

Comparison with Similar Compounds

Comparison with Structural Analogs

Halogen-Substituted Derivatives

• Bromo-Substitution (2,6-Dibromophenyl) :
  Replacement of chlorine with bromine in A3R antagonists (e.g., compound 74 ) improved binding affinity by 1.7-fold compared to the parent compound 37 . However, bromine substitution in compound 76 reduced affinity by 2.7-fold, indicating steric or electronic effects dependent on the scaffold .
• Methyl-Substitution (2,6-Dimethylphenyl) :
  Substituting chlorine with methyl groups (e.g., compound 75 ) reduced A3R binding affinity, likely due to diminished halogen bonding and increased steric bulk. Methyl derivatives also exhibited lower enzymatic selectivity in NMT inhibitors compared to dichlorophenyl analogs .

Mixed Halogen/Alkyl Derivatives

• Trichlorophenyl and Trimethylphenyl Analogs :
  N-(2,4,6-Trichlorophenyl) and N-(2,4,6-trimethylphenyl) acetamides showed distinct spectroscopic profiles. The trichloro derivatives exhibited higher C=O IR absorption frequencies (~1680–1700 cm⁻¹) compared to dichlorophenyl analogs (~1675 cm⁻¹), attributed to electron-withdrawing effects enhancing carbonyl polarization .

Spectroscopic and Physical Properties

NMR and IR Spectroscopy

• ¹H and ¹³C NMR :
  N-(2,6-Dichlorophenyl)acetamide displays aromatic proton chemical shifts at δ 7.25–7.45 ppm, deshielded relative to N-(2,6-dimethylphenyl)acetamide (δ 6.90–7.10 ppm) due to electron-withdrawing Cl substituents. Carbon shifts for the dichlorophenyl carbonyl group (C=O) appear at ~168 ppm, compared to ~165 ppm in dimethylphenyl analogs .
• ³⁵Cl NQR Frequencies :
  Dichlorophenyl amides exhibit ³⁵Cl NQR frequencies (~34–36 MHz) higher than alkyl-substituted analogs (e.g., N-(2-chlorophenyl)-acetamide: ~32 MHz). Aryl or electron-withdrawing groups in the side chain further increase frequencies .

Crystallographic Data

The trans conformation of N–H and C=O bonds in N-(2,6-dichlorophenyl)benzamide is conserved across analogs, including 2-chloro-N-(2,3-dichlorophenyl)benzamide. Bond lengths (C–Cl: ~1.74 Å; C–C aromatic: ~1.39 Å) and angles are consistent, suggesting minimal steric distortion from Cl substituents .

Enzyme Inhibition

• AQP3 Inhibitors :
  A 2,6-dichlorophenyl group in DFP00173 conferred 3-fold higher potency (IC₅₀ = 0.3 µM) compared to 4-chlorophenyl derivatives (DFP00172), likely due to optimized π-stacking with hydrophobic pockets .
• N-Myristoyltransferase (NMT) :
  Dichlorophenyl-containing inhibitors showed >10-fold selectivity for TbNMT over human isoforms (HsNMT1), whereas methyl or bromo analogs exhibited reduced selectivity .

Binding Affinity Trends

• A3R Antagonists: The 2,6-dichlorophenyl group in compound 37 achieved submicromolar affinity (Ki = 0.8 nM). Removal of one Cl (monochloro analogs) or substitution with methyl groups reduced affinity by >10-fold, underscoring the necessity of dual Cl substituents .